Cas no 3333-15-1 (2,3-Diphenylpropionic Acid)

• Product Name: 2,3-Diphenylpropionic Acid
• CAS No: 3333-15-1
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD00044405
• CID: 309713
• PubChem ID: 87568259
• Update Time: 2025-10-16

2,3-Diphenylpropionic Acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Diphenylpropanoic acid
• 2,3-Diphenylpropionic Acid
• Benzenepropanoic acid, a-phenyl-
• (S)-2,3-diphenyl-propionic acid
• AB92818
• EINECS 222-065-6
• 3333-15-1
• SY021701
• NSC-49
• NSC11135
• F16387
• NSC-11135
• SR-01000389475-1
• HMS1440K06
• D1790
• NS00049543
• PYRIDINE-2-CARBOXALDEHYDE2-QUINOLYLHYDRAZONE
• PCRICPYPVZKEBZ-UHFFFAOYSA-N
• NSC 49
• MFCD00044405
• NSC 11135
• DTXSID801311088
• NSC49
• FT-0609738
• 2,3-diphenylpropanoicacid
• SCHEMBL67234
• AKOS001584772
• EU-0000158
• AKOS016038005
• 2,3-diphenyl-propanoic acid
• 2,3-Diphenyl-Propionic Acid
• IDI1_014781
• SR-01000389475
• Oprea1_394675
• Maybridge3_003394
• CCG-253843
• AS-47862
• benzenepropanoic acid, alpha-phenyl-
• AE-641/00381051
• DB-048385
• ALBB-024829

• MDL： MFCD00044405
• Inchi： 1S/C15H14O2/c16-15(17)14(13-9-5-2-6-10-13)11-12-7-3-1-4-8-12/h1-10,14H,11H2,(H,16,17)
• InChI Key： PCRICPYPVZKEBZ-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 226.09900
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.2±0.1 g/cm3
• Melting Point: 86.0 to 90.0 deg-C
• Boiling Point: 340°C(lit.)
• Flash Point: 238.6±14.4 °C
• PSA: 37.30000
• LogP: 3.09750
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2,3-Diphenylpropionic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes
• Other Chemical Reagents

Additional information on 2,3-Diphenylpropionic Acid

Introduction to 2,3-Diphenylpropionic Acid (CAS No. 3333-15-1)

2,3-Diphenylpropionic Acid (CAS No. 3333-15-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a propionic acid backbone substituted with two phenyl groups at the 2 and 3 positions. The chemical formula of 2,3-Diphenylpropionic Acid is C₁₅H₁₄O₂, and it has a molecular weight of approximately 226.27 g/mol.

The physical properties of 2,3-Diphenylpropionic Acid include a white to off-white crystalline solid at room temperature with a melting point ranging from 90 to 94°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and acetone. These properties make it suitable for various applications in both laboratory and industrial settings.

In recent years, 2,3-Diphenylpropionic Acid has been the subject of extensive research due to its potential biological activities and therapeutic applications. Studies have shown that this compound possesses anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2,3-Diphenylpropionic Acid exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its anti-inflammatory properties, 2,3-Diphenylpropionic Acid has also been investigated for its potential as an antioxidant. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively scavenges free radicals and protects cells from oxidative stress. This finding suggests that 2,3-Diphenylpropionic Acid could be beneficial in preventing or treating conditions associated with oxidative damage, such as neurodegenerative diseases and cardiovascular disorders.

In the realm of pharmaceutical research, 2,3-Diphenylpropionic Acid has shown promise as a lead compound for drug development. Its ability to modulate various biological pathways makes it an attractive candidate for further optimization through structural modifications. For example, researchers at the National Institutes of Health (NIH) have synthesized several derivatives of 2,3-Diphenylpropionic Acid, some of which exhibit enhanced potency and selectivity for specific targets.

The synthetic route to produce 2,3-Diphenylpropionic Acid involves multi-step processes that can be optimized for large-scale production. One common method involves the condensation of benzaldehyde with malonic acid followed by decarboxylation and subsequent reduction steps. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound, making it more accessible for both academic and industrial applications.

The safety profile of 2,3-Diphenylpropionic Acid is an important consideration for its use in pharmaceuticals and other applications. Toxicological studies have indicated that this compound is generally well-tolerated at therapeutic doses with minimal side effects. However, as with any chemical substance, proper handling and storage precautions should be observed to ensure safety.

In conclusion, 2,3-Diphenylpropionic Acid (CAS No. 3333-15-1) is a multifaceted compound with a wide range of potential applications in medicine and beyond. Its unique chemical structure and biological activities make it an exciting area of ongoing research. As new studies continue to uncover its properties and potential uses, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents.